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Introduction

Dinitroglycoluril (DNGU), identified by CAS number 55510-04-8, is a heterocyclic nitramine
high explosive that has garnered significant interest within the energetic materials community.
Its chemical structure, a dinitro-substituted tetrahydroimidazo[4,5-d]imidazole-2,5-dione,
imparts a unique combination of properties, including high density, considerable explosive
power, and notable thermal stability. This guide provides an in-depth technical overview of
DNGU, intended for researchers, chemists, and engineers in the fields of energetic materials
and defense science. We will explore its fundamental properties, synthesis, decomposition
behavior, and critical safety protocols, grounded in established scientific literature.

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity and physical characteristics is foundational to
its study and application. DNGU is systematically named 3,6-dinitro-1,3a,4,6a-
tetrahydroimidazo[4,5-d]imidazole-2,5-dione.[1][2] It is also commonly referred to by synonyms
such as DINGU, 1,4-dinitroglycoluril, and UN0489.[2]
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The core molecular structure consists of a fused bicyclic system containing urea functionalities,
with two nitro groups (-NOZ2) attached to the nitrogen atoms. This arrangement is key to its
energetic nature.

Table 1: Key Identifiers for Dinitroglycoluril

Identifier Value

CAS Number 55510-04-8[1][2]

3,6-dinitro-1,3a,4,6a-tetrahydroimidazo[4,5-

IUPAC Name o )

d]imidazole-2,5-dione[1][2]
Molecular Formula CaHaNeOs[1][2][3]

DNGU, DINGU, 1,4-dinitroglycoluril, UN0489[1]
Synonyms

[2]

INChl=1S/C4H4N606/c11-3-5-1-
InChl 2(8(3)10(15)16)6-4(12)7(1)9(13)14/h1-2H,
(H,5,11)(H,6,12)[2][3]

SMILES C12C(NC(=0)N1[O-]))N(C(=0)N2)[O-][1][2]

The physicochemical properties of DNGU are critical for predicting its performance and
ensuring safe handling. Its high density is a notable feature for an explosive, contributing to a
high detonation velocity.

Table 2: Physicochemical and Explosive Properties of Dinitroglycoluril

Property Value

Molar Mass 232.112 g/mol [1]

Density 1.94 g/cm3[1]

Boiling Point 252.87 °C (explosive decomposition)[1]
Standard Enthalpy of Formation (AfHO ) -74 kcal/mol[1]

Detonation Velocity 8450 m/s[1]
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Synthesis and Decomposition
Synthetic Pathway: Nitration of Glycoluril

The primary route for synthesizing Dinitroglycoluril involves the direct nitration of its
precursor, glycoluril (CaHeN4O2).[1] This electrophilic substitution reaction is typically carried
out using concentrated nitric acid (HNOs). The causality behind this choice of reagent lies in the
need for a potent nitrating agent to introduce the two nitro groups onto the glycoluril backbone.

The overall reaction can be represented as: CaHeN4O2 + 2 HNO3 — CaHaNeOs + 2 H20[1]
Experimental Protocol: Synthesis of Dinitroglycoluril

e Warning: This procedure involves highly corrosive and reactive substances and should only
be performed by trained professionals in a controlled laboratory setting with appropriate
safety measures, including a blast shield and personal protective equipment.

o Reaction Setup: In a reaction vessel rated for energetic materials synthesis and equipped
with stirring and temperature control, place glycoluril.

» Reagent Addition: Slowly add concentrated nitric acid to the glycoluril under controlled
temperature conditions, typically with cooling to manage the exothermic reaction.

o Reaction Monitoring: Maintain the reaction mixture at a specific temperature for a set
duration to ensure complete dinitration.

« |solation and Purification: Quench the reaction by carefully pouring the mixture into ice water,
which will precipitate the DNGU product. The solid product is then filtered, washed with water
to remove residual acid, and dried. Recrystallization from a suitable solvent may be
performed for further purification.
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Caption: Synthetic workflow for Dinitroglycoluril (DNGU).

Thermal Decomposition

The thermal stability of DNGU is a critical parameter for its storage and application. The
activation energy required to initiate its decomposition is 165 kJ/mol.[1] When heated to
approximately 243 °C in an inert atmosphere, the molecule undergoes decomposition where
the two nitrate groups are cleaved, leading to the formation of a double bond between the two
central carbon atoms.[1] This decomposition pathway highlights the energetic potential stored
in the N-NO:z bonds.

Energetic Properties and Reactivity

Dinitroglycoluril is classified as a high explosive, with its primary hazard being the blast from
an instantaneous explosion.[2][4][5] It may explode if subjected to prolonged heat or fire.[2][4]

[5]

As a strong oxidizing agent, DNGU can react vigorously, and potentially detonate, when mixed
with reducing agents such as hydrides, sulfides, and nitrides.[4] Like other nitroalkanes, it can
form explosive salts upon reaction with inorganic bases.[2][4] The presence of metal oxides
can also increase its thermal sensitivity.[2]

An important characteristic of DNGU is its utility as a precursor for the synthesis of
tetranitroglycoluril (TNGU), an even more powerful explosive.[1] This positions DNGU as a
significant intermediate in the field of high-energy-density materials.
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Safety, Handling, and Regulatory Status

The handling of Dinitroglycoluril requires strict adherence to safety protocols designed for
high explosives. It is designated under UN number 0489 as an explosive with a mass explosion
hazard (Division 1.1D).[2]

Handling and Personal Protective Equipment (PPE)

e General Handling: All equipment used when handling DNGU must be grounded to prevent
ignition from static discharge. Do not touch or walk through spilled material.[5] Radio
transmitters should not be operated within 100 meters of electric detonators.[5]

o Personal Protective Equipment: Wear positive pressure self-contained breathing apparatus
(SCBA).[5] Standard firefighter's protective clothing offers only limited protection.[6] Eye
protection, such as protective goggles, is mandatory.[7]

Emergency Procedures

» Fire: In the event of a fire reaching the cargo, do not attempt to fight it. The area should be
evacuated for at least 1600 meters (1 mile) in all directions, and the material should be
allowed to burn.[4][5]

o Spill/lLeak: Immediately isolate the spill or leak area for at least 500 meters (1/3 mile) in all
directions.[2][4] For a large spill, consider an initial evacuation of 800 meters (1/2 mile).[2][4]
Cleanup should only be conducted under the supervision of a specialist.[5]

Regulatory Context

Dinitroglycoluril is listed as a controlled substance in various international and national

regulations due to its potential for use in military applications and as an improvised explosive
device (IED) precursor.[8][9][10][11] These include the Wassenaar Arrangement's list of dual-
use goods and technologies and the European Union's Common Military List.[9][10] Its status
as a regulated material underscores the importance of secure storage and controlled access.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Dinitroglycoluril (CAS 55510-04-8): A Comprehensive
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187610/docs#dinitroglycoluril-cas-55510-04-8-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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